![molecular formula C23H21N3O5S B284500 2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide](/img/structure/B284500.png)
2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide
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Overview
Description
2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide, also known as TDPA, is a synthetic compound developed for scientific research purposes. TDPA is a thieno[2,3-d]pyrimidine derivative that has been shown to have potential applications in various fields of scientific research.
Mechanism of Action
The mechanism of action of 2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins involved in the inflammatory response, cancer cell proliferation, and viral replication. This compound has also been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its potential therapeutic effects for neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. This compound has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, this compound has been shown to inhibit the replication of various viruses, including HIV and HCV.
Advantages and Limitations for Lab Experiments
2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. This compound is also stable and can be stored for long periods of time without degradation. However, this compound has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer in certain experiments. This compound also has low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for research on 2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide. One direction is to further investigate its potential therapeutic applications for neurological disorders. Another direction is to explore its potential use as an anti-viral agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its activity. Finally, there is a need for the development of more water-soluble and bioavailable derivatives of this compound for use in vivo.
Synthesis Methods
The synthesis of 2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide involves the reaction of 5-amino-2-(3,4-dimethoxyphenyl)thiophene-3-carboxylic acid with 4-methoxyaniline in the presence of a coupling agent. The resulting intermediate is then reacted with thionyl chloride and potassium carbonate to form 5-chloro-2-(3,4-dimethoxyphenyl)thiophene-3-carboxylic acid chloride. This intermediate is then reacted with 2-amino-4-methoxy-5-(3,4-dimethoxyphenyl)pyrimidine in the presence of a base to form this compound.
Scientific Research Applications
2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide has been shown to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C23H21N3O5S |
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Molecular Weight |
451.5 g/mol |
IUPAC Name |
2-[5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide |
InChI |
InChI=1S/C23H21N3O5S/c1-29-16-7-5-15(6-8-16)25-20(27)11-26-13-24-22-21(23(26)28)17(12-32-22)14-4-9-18(30-2)19(10-14)31-3/h4-10,12-13H,11H2,1-3H3,(H,25,27) |
InChI Key |
BNFJYJSFDIKYLC-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C(=CS3)C4=CC(=C(C=C4)OC)OC |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C(=CS3)C4=CC(=C(C=C4)OC)OC |
Origin of Product |
United States |
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